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Introduction to Flagellin 22 (flg22)

Flagellin 22 (flg22) is a highly conserved 22-amino acid peptide derived from the N-terminal
region of bacterial flagellin, the primary protein component of the bacterial flagellum.[1][2]
Recognized as a pathogen-associated molecular pattern (PAMP), flg22 is a potent elicitor of
PAMP-triggered immunity (PTI) in a wide range of plants.[1] Its perception by the host plant's
immune system initiates a cascade of defense responses aimed at preventing pathogenic
infection. The synthetic peptide with the sequence H-QRLSTGSRINSAKDDAAGLQIA-OH is
commonly used in research to study plant immune responses.[1]

The flg22-FLS2 Signaling Pathway in PAMP-
Triggered Immunity

The canonical signaling pathway for flg22 perception and the subsequent activation of PTI is
initiated by the binding of flg22 to the leucine-rich repeat (LRR) receptor kinase FLAGELLIN-
SENSING 2 (FLS2).[3] This binding event triggers a series of molecular interactions and
phosphorylation events that culminate in a robust immune response.

Upon binding of flg22 to the extracellular LRR domain of FLS2, FLS2 rapidly heterodimerizes
with another LRR receptor-like kinase, BRI1-ASSOCIATED KINASE 1 (BAK1).[3][4] This
association is crucial for the activation of the receptor complex. The crystal structure of the
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FLS2-BAK1-flg22 complex reveals that both FLS2 and BAK1 directly interact with the flg22
peptide.[3][4][5]

Prior to flg22 perception, FLS2 is associated with the cytoplasmic kinase BOTRYTIS-INDUCED
KINASE 1 (BIK1). The formation of the FLS2-BAK1 complex upon flg22 binding leads to the
phosphorylation and subsequent release of BIK1 from the receptor complex. Released and
activated BIK1 then phosphorylates downstream targets, including the NADPH oxidase
RBOHD, which is responsible for the production of reactive oxygen species (ROS).

The activated FLS2-BAK1 complex also initiates a mitogen-activated protein kinase (MAPK)
cascade. This typically involves the sequential activation of a MAPKKK (e.g., MEKK1),
MKK4/5, and finally MPK3/6.[6] Activated MAPKSs then phosphorylate various downstream
targets, including transcription factors, leading to large-scale transcriptional reprogramming and

the expression of defense-related genes.
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Prepare flg22 and Assay Buffer

:

Excise Leaf Discs

:

Incubate Leaf Discs Overnight

:

Transfer Discs to 96-well Plate

:

Add Assay Buffer

:

Measure Background Luminescence

:

Add flg22 (or Control)

:

Measure Luminescence over Time

:

Analyze Data (RLU vs. Time)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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